Cas no 2411193-58-1 (Ethyl 4-chloro-α-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]benzeneacetate)

• Product Name: Ethyl 4-chloro-α-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]benzeneacetate
• CAS No: 2411193-58-1
• MF: C₁₉H₂₃ClN₂O₄
• MW: 378.849924325943
• CID: 5414475
• PubChem ID: 165785128
• Update Time: 2025-05-19

Ethyl 4-chloro-α-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]benzeneacetate Chemical and Physical Properties

Names and Identifiers

• EN300-26588549
• Z1943710093
• 2411193-58-1
• ethyl 2-(4-chlorophenyl)-2-{[1-(prop-2-enoyl)piperidin-4-yl]formamido}acetate
• Ethyl 4-chloro-α-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]benzeneacetate

• Inchi： 1S/C19H23ClN2O4/c1-3-16(23)22-11-9-14(10-12-22)18(24)21-17(19(25)26-4-2)13-5-7-15(20)8-6-13/h3,5-8,14,17H,1,4,9-12H2,2H3,(H,21,24)
• InChI Key： HBVFEVYYFLVBAY-UHFFFAOYSA-N
• SMILES： C1(C(NC(C2CCN(C(=O)C=C)CC2)=O)C(OCC)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 378.1346349g/mol
• Monoisotopic Mass: 378.1346349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.4±55.0 °C(Predicted)
• pka: 13.47±0.20(Predicted)

Additional information on Ethyl 4-chloro-α-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]benzeneacetate

Ethyl 4-chloro-α-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]benzeneacetate and Its Significance in Modern Chemical Biology

Ethyl 4-chloro-α-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]benzeneacetate, with the CAS number 2411193-58-1, represents a compound of significant interest in the field of chemical biology. This intricate molecule has garnered attention due to its potential applications in drug discovery and therapeutic development. The structure of this compound, characterized by its complex functional groups, suggests a multifaceted role in biological systems, making it a subject of extensive research and investigation.

The core of this compound's structure is the 4-chlorophenyl ring, which is a common motif in pharmaceuticals due to its ability to modulate biological pathways. The presence of the carbonyl group and the piperidinyl moiety further enhances its pharmacological profile. These features contribute to the compound's ability to interact with biological targets, potentially leading to novel therapeutic agents. The ethyl 4-chloro-α-amino benzeneacetate part of the molecule adds another layer of complexity, providing multiple sites for functionalization and interaction with biological systems.

In recent years, there has been a growing interest in compounds that can modulate enzyme activity and signaling pathways. Ethyl 4-chloro-α-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]benzeneacetate has been studied for its potential to interact with various enzymes, particularly those involved in metabolic pathways and inflammation. Research indicates that this compound may have inhibitory effects on certain enzymes, which could be beneficial in treating conditions associated with abnormal enzyme activity.

The 1-(1-oxo-2-propen-1-yl) group in the molecule is particularly noteworthy, as it is known for its ability to participate in Michael addition reactions. This reactivity makes it a valuable component in the synthesis of more complex molecules and could be exploited in the development of new drugs. Additionally, the piperidinyl moiety is known for its role in enhancing drug bioavailability and solubility, which are critical factors in drug design.

Recent studies have also explored the potential of Ethyl 4-chloro-α-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]benzeneacetate as a scaffold for further drug development. By modifying specific functional groups within the molecule, researchers have been able to create derivatives with enhanced pharmacological properties. These derivatives have shown promise in preclinical studies, indicating their potential as lead compounds for new therapeutic agents.

The compound's ability to interact with biological targets also makes it a valuable tool for research purposes. It can be used as an intermediate in the synthesis of more complex molecules or as a reference compound for studying enzyme mechanisms. The versatility of Ethyl 4-chloro-α-[[[1-(1-oxo-2-propen-1-yl)-4-piperidinyl]carbonyl]amino]benzeneacetate underscores its importance in both academic research and industrial applications.

In conclusion, Ethyl 4-chloro-α-[[[1-(1-o x o -2-propen -1 - y l)-4-piperidin y l ] carbonyl ] amino ] benzeneacetate (CAS no: 2411193 -58 - 1) is a compound with significant potential in chemical biology and drug discovery. Its complex structure and multifaceted functional groups make it a valuable tool for researchers exploring new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in the development of new drugs and treatments.